Cas no 1133-64-8 ((S)-N-Nitroso Anabasine, > 70% ee)

• Product Name: (S)-N-Nitroso Anabasine, > 70% ee
• CAS No: 1133-64-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 177549
• PubChem ID: 7069270
• Update Time: 2025-07-02

(S)-N-Nitroso Anabasine, > 70% ee Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(2S)-1-nitroso-2-piperidinyl]-
• (R,S)-N-NITROSOANABASINE
• (S)-N-Nitroso Anabas
• (S)-N-Nitrosoanabasine (NAB)
• (S)-N-Nitrosoanabasine (NAB) solution
• (S)-1-Nitroso-1,2,3,4,5,6-hexahydro-[2,3']bipyridyl
• (s)-3-(1-nitroso-2-piperidinyl)pyridine
• (S)-N-Nitroso Anabasine
• (S)-N-Nitroso Anabasine (1.0 mg
• 1-nitroso-anabasin
• 1-nitrosoanabasine
• 3-(1-nitroso-2-piperidyl)pyridine
• 3-(1-nitrosopiperidin-2-yl)pyridine
• 3-[(2S)-1-Nitroso-2-piperidinyl]pyridine
• n-nitrosoanabasine
• (S)-N-Nitroso Anabasine (1.0 mg/mL in Methanol) >70% ee
• (S)-3-(1-Nitrosopiperidin-2-yl)pyridine
• 3-[(2S)-1-nitrosopiperidin-2-yl]pyridine
• (S)-N-Nitroso Anabasine, > 70% ee
• AKOS006278430
• N'-NITROSOANABASINE [IARC]
• UNII-37X858NS29
• Q27256704
• EN300-8588464
• DTXSID401031248
• (S)-N-Nitroso Anabasine (1.0 mg/ml in Acetonitrile) >70% ee
• Pyridine, 3-(1-nitroso-2-piperidinyl)-, (S)-
• (S)-N-Nitroso Anabasine (1.0 mg/ml in Acetonitrile)
• (S)-N-Nitroso Anabasine, > 98% ee
• N-Nitroso-2-(3'-pyridyl)piperidine
• Anabasine, 1-nitroso-
• CCRIS 6651
• 37X858NS29
• 1133-64-8

• Inchi： 1S/C10H13N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h3-4,6,8,10H,1-2,5,7H2/t10-/m0/s1
• InChI Key： BXYPVKMROLGXJI-JTQLQIEISA-N
• SMILES： O=NN1CCCC[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 191.10600
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.1311 (rough estimate)
• Boiling Point: 326.98°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 1.4830 (estimate)
• PSA: 45.56000
• LogP: 2.22790

(S)-N-Nitroso Anabasine, > 70% ee Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：

Additional information on (S)-N-Nitroso Anabasine, > 70% ee

Introduction to (S)-N-Nitroso Anabasine, > 70% ee (CAS No. 1133-64-8)

The compound (S)-N-Nitroso Anabasine, with a Chemical Abstracts Service Number (CAS No.) of 1133-64-8, is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This enantiomerically enriched derivative (> 70% enantiomeric excess) represents a cutting-edge development in the synthesis and application of nitrosamine-based compounds, which have shown promise in various therapeutic contexts. The precise stereochemical configuration of this compound, particularly its (S)-configuration, is crucial for its biological activity and pharmacological profile.

In recent years, there has been a surge in research focused on nitrosamine derivatives due to their unique chemical properties and potential therapeutic benefits. Nitrosamines, as a class of compounds, have been studied for their roles in cancer chemoprevention and treatment. Specifically, (S)-N-Nitroso Anabasine has emerged as a compound of interest due to its selective interaction with biological targets and its potential to modulate cellular signaling pathways. The high enantiomeric excess (> 70%) ensures that the compound is enriched in the active (S)-enantiomer, which is critical for achieving the desired pharmacological effects while minimizing the presence of inactive or less active isomers.

The synthesis of (S)-N-Nitroso Anabasine involves sophisticated organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. The process typically involves the nitrosation of an appropriate precursor followed by chiral resolution or asymmetric synthesis techniques. The use of advanced catalytic systems and chiral auxiliaries has enabled researchers to produce this compound with high yield and purity, making it suitable for further biological evaluation.

One of the most compelling aspects of (S)-N-Nitroso Anabasine is its potential application in oncology research. Preclinical studies have suggested that this compound may exhibit inhibitory effects on specific enzymes and pathways involved in tumor growth and progression. For instance, it has been hypothesized that (S)-N-Nitroso Anabasine could interfere with the activity of tyrosine kinases, which are often overexpressed in cancer cells. Additionally, its ability to modulate DNA repair mechanisms has been explored as a potential strategy for enhancing the efficacy of chemotherapeutic agents.

Beyond its oncological applications, (S)-N-Nitroso Anabasine has also shown promise in other therapeutic areas. Research indicates that this compound may have neuroprotective properties, making it a candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of nitrosamine derivatives to interact with neurotransmitter systems has sparked interest in their potential as neuromodulators. Furthermore, studies have begun to explore the antimicrobial properties of these compounds, suggesting that they could be developed into novel antibiotics or antifungal agents.

The high enantiomeric excess (> 70%) of (S)-N-Nitroso Anabasine is particularly significant because it ensures that the compound behaves predictably in biological systems. Enantiomeric purity is critical in medicinal chemistry, as even small differences in stereochemistry can lead to vastly different biological outcomes. The (S)-configuration of this compound appears to confer specific interactions with biological targets, which may contribute to its unique pharmacological profile. This level of enantiomeric purity also makes (S)-N-Nitroso Anabasine an attractive candidate for further development into a drug candidate.

In terms of future research directions, there is considerable interest in understanding the mechanisms by which (S)-N-Nitroso Anabasine exerts its effects at the molecular level. Advanced spectroscopic techniques and computational modeling are being employed to elucidate the structure-activity relationships (SAR) of this compound. Additionally, researchers are exploring novel synthetic routes to improve the scalability and cost-effectiveness of producing high-purity (S)-N-Nitroso Anabasine. These efforts are crucial for advancing preclinical studies and ultimately translating this promising compound into clinical applications.

The development of nitrosamine-based therapeutics represents a significant advancement in medicinal chemistry. Compounds like (S)-N-Nitroso Anabasine, with their unique chemical properties and promising biological activities, are at the forefront of innovation in drug discovery. As research continues to uncover new applications and mechanisms of action for these compounds, they are poised to play an increasingly important role in the treatment of various diseases.